Cas no 56355-42-1 ( )
structure
Product Name:
CAS No:56355-42-1
MF:C9H11NO2
MW:165.189142465591
CID:945253
PubChem ID:290114
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(methylamino)phenyl]acetic acid
- 2-(4-methylaminophenyl)acetic acid
- 56355-42-1
- DTXSID50971791
- SCHEMBL693482
- 2-(4-(methylamino)phenyl)acetic acid
- 4-carboxymethyl-N-methylaniline
- NSC152738
- [4-(methylamino)phenyl]acetic acid
- NSC-152738
- NJEQMJPXRHIYMD-UHFFFAOYSA-N
-
-
- Inchi: 1S/C9H11NO2/c1-10-8-4-2-7(3-5-8)6-9(11)12/h2-5,10H,6H2,1H3,(H,11,12)
- InChI Key: NJEQMJPXRHIYMD-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(=CC=1)NC)=O
Computed Properties
- Exact Mass: 165.07903
- Monoisotopic Mass: 165.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.211
- Boiling Point: 339°C at 760 mmHg
- Flash Point: 158.8°C
- Refractive Index: 1.605
- PSA: 49.33
Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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